Cas no 339277-26-8 (1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE)

• Product Name: 1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
• CAS No: 339277-26-8
• MF: C₂₄H₁₉F₃N₂O₂S
• MW: 456.480075120926
• CID: 5155986
• Update Time: 2026-03-04

1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-4,5-DIPHENYL-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-1H-IMIDAZOLE
• 1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
• 1-methyl-4,5-diphenyl-2-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-1H-imidazole
• 1H-Imidazole, 1-methyl-4,5-diphenyl-2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-
• 1-methyl-4,5-diphenyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole

• Inchi： 1S/C24H19F3N2O2S/c1-29-22(19-12-6-3-7-13-19)21(18-10-4-2-5-11-18)28-23(29)32(30,31)16-17-9-8-14-20(15-17)24(25,26)27/h2-15H,16H2,1H3
• InChI Key： HWKCRXGUCXNJRO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 712
• XLogP3: 5.3
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE

1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE: A Comprehensive Overview

1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone (CAS No. 339277-26-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone is composed of an imidazole ring substituted with methyl and diphenyl groups, along with a trifluoromethylbenzyl sulfone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone in modulating specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This finding suggests its potential as a lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone has been investigated for its ability to cross the blood-brain barrier (BBB). A research team from the University of California reported that this compound can effectively penetrate the BBB, making it a promising candidate for the treatment of neurological disorders. The ability to target brain-specific receptors and enzymes could open new avenues for the development of drugs addressing conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone involves a series of well-defined chemical reactions. One common synthetic route involves the reaction of 3-(trifluoromethyl)benzyl chloride with sodium sulfite to form the corresponding sulfinate salt, followed by condensation with 1-methyl-4,5-diphenylimidazole. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The physicochemical properties of 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone, including its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For example, enhancing its water solubility through prodrug strategies or nanoparticle formulations can improve its therapeutic efficacy and reduce side effects.

Clinical trials involving 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-Methyl-4,5-diphenyl-1H-imidazol-2-yl 3-(trifluoromethyl)benzyl sulfone (CAS No. 339277-26-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials will further elucidate its potential benefits and contribute to the advancement of modern medicine.